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Compound of Interest

Compound Name: Cefprozil-d4

Cat. No.: B12425427 Get Quote

An In-depth Technical Guide to the Safety Data Sheet for Cefprozil-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data associated with

Cefprozil-d4, a deuterated analog of the second-generation cephalosporin antibiotic, Cefprozil.

Given that Cefprozil-d4 is primarily used for research and as a tracer in pharmacokinetic

studies, a thorough understanding of its safety profile is paramount for laboratory personnel.[1]

[2][3] The safety information for Cefprozil-d4 is largely extrapolated from the data for Cefprozil,

as deuteration is not expected to significantly alter its fundamental chemical hazards.[1][3]

Chemical and Physical Properties
Cefprozil-d4 is a labeled version of Cefprozil, a semi-synthetic oral cephalosporin.[2] The

deuterium labeling is typically on the hydroxyphenyl group.[2][3] The physical and chemical

properties are crucial for understanding its behavior under various laboratory conditions.
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Property Value Source

Chemical Name

(6R,7R)-7-[[(2R)-2-Amino-2-(4-

hydroxyphenyl-

d4)acetyl]amino]-8-oxo-3-(1-

propen-1-yl)-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylic Acid

[2]

Synonyms
BMY 28100-d4, Cefzil-d4,

Procef-d4
[2]

CAS Number 1426173-48-9 [1][2]

Molecular Formula C₁₈H₁₅D₄N₃O₅S [2]

Molecular Weight 393.45 g/mol [2]

Appearance White to yellow solid powder [4][5]

Melting Point 215 - 225 °C (decomposes) [5]

Boiling Point ~803 °C [5]

Solubility

No data available for Cefprozil-

d4; Cefprozil is sparingly

soluble in water.

[5]

Storage
Store at 2-8°C in a refrigerator,

dry, and dark.
[2][3]

Toxicological Information
The toxicological profile of Cefprozil-d4 is primarily inferred from Cefprozil data.

Cephalosporins, as a class, are known to have a low order of toxicity, but can cause

hypersensitivity reactions.[6]
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Endpoint Result Species/Test System

Acute Oral Toxicity No mortality at 5000 mg/kg. Rat

No mortality at 3000 mg/kg;

caused diarrhea and loss of

appetite.

Cynomolgus Monkey

Mutagenicity Not found to be mutagenic.
Ames Salmonella, E. coli WP2

urvA reversion assays

Genotoxicity

Did not induce chromosomal

abnormalities or unscheduled

DNA synthesis.

Chinese hamster ovary cells,

Rat hepatocytes (in vitro)

Carcinogenicity
Long-term in vivo studies have

not been performed.
N/A

Sensitization

May cause allergy or asthma

symptoms if inhaled. May

cause an allergic skin reaction.

Human (based on Cefprozil

data)[4]

Hazard Identification and First Aid
Cefprozil-d4 is classified as a hazardous substance. The primary hazards include eye irritation

and potential for allergic reactions through inhalation or skin contact.[4]

Hazard Statements:

Causes eye irritation.[4]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4]

May cause an allergic skin reaction.[4]

The following diagram outlines the recommended first aid procedures in case of exposure.
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Exposure Type Immediate Action

Medical Attention

Inhalation
Move to fresh air.

If breathing is difficult, give oxygen.

Skin Contact
Take off contaminated clothing.

Wash with soap and plenty of water.

Eye Contact Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present.

Ingestion Rinse mouth with water.
Do NOT induce vomiting.

Consult a Doctor Immediately

If not breathing, give
artificial respiration

If irritation occurs

If irritation persists

Call Poison Control Center

Recommended Personal Protective Equipment

Specific Gear

Eye/Face Protection

Tightly fitting safety goggles
(conforming to EN166 or NIOSH)

Skin Protection

Chemical-impermeable gloves
(e.g., nitrile rubber, EN 374)

Respiratory Protection

Full-face respirator if
exposure limits are exceeded

or dust is generated

Body Protection

Fire/flame resistant and
impervious lab coat
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Spill Occurs

Evacuate personnel to safe areas.
Ensure adequate ventilation.

Remove all sources of ignition.
Use non-sparking tools.

Prevent further leakage or spillage.
Do not let chemical enter drains.

Sweep up or vacuum up spillage.
Avoid dust generation.

Collect in suitable, closed containers for disposal.

Clean surface thoroughly to
remove residual contamination.

Spill Cleaned
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety data sheet (SDS) for Cefprozil-d4]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12425427#safety-
data-sheet-sds-for-cefprozil-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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